Cas no 3111-61-3 (Propanedinitrile,2-[1-(4-methylphenyl)ethylidene]-)

Propanedinitrile,2-[1-(4-methylphenyl)ethylidene]- is a specialized organic compound featuring a dinitrile functional group attached to a substituted ethylidene moiety. Its structure, incorporating a 4-methylphenyl group, enhances its utility in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds or conjugated systems. The presence of both nitrile and aromatic functionalities allows for versatile reactivity, including nucleophilic additions or cyclization reactions. This compound is valued for its potential applications in materials science and pharmaceutical research, where its electron-accepting properties may contribute to the development of advanced organic electronic materials or bioactive molecules. Its stability and well-defined reactivity profile make it a reliable building block in complex syntheses.

Propanedinitrile,2-[1-(4-methylphenyl)ethylidene]- structure

3111-61-3 structure

Product Name:Propanedinitrile,2-[1-(4-methylphenyl)ethylidene]-

CAS No:3111-61-3

MF:C₁₂H₁₀N₂

MW:182.221202373505

CID:323301

PubChem ID:263669

Update Time:2025-06-07

Propanedinitrile,2-[1-(4-methylphenyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

- Propanedinitrile,2-[1-(4-methylphenyl)ethylidene]-
- 2-[1-(4-methylphenyl)ethylidene]propanedinitrile
- [1-(4-Methylphenyl)ethylidene]malononitrile
- AKOS002663338
- NSC-98325
- SCHEMBL15626973
- 3111-61-3
- DTXSID40294820
- NCIOpen2_001816
- Propanedinitrile, 2-[1-(4-methylphenyl)ethylidene]-
- MFCD00767576
- 2T-0310
- NSC98325
- Inchi： 1S/C12H10N2/c1-9-3-5-11(6-4-9)10(2)12(7-13)8-14/h3-6H,1-2H3
- InChI Key： XYWJLFIDPXBVOD-UHFFFAOYSA-N
- SMILES： N#C/C(/C#N)=C(/C)\C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 182.0845
Monoisotopic Mass: 182.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 47.6Å²

Experimental Properties

Density: 1.074
Boiling Point: 305.7°Cat760mmHg
Flash Point: 136.7°C
Refractive Index: 1.556
PSA: 47.58
LogP: 2.81566

Propanedinitrile,2-[1-(4-methylphenyl)ethylidene]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB579997-500mg	2-[1-(4-Methylphenyl)ethylidene]propanedinitrile; .	3111-61-3		500mg	€497.00	2024-08-02
abcr	AB579997-1g	2-[1-(4-Methylphenyl)ethylidene]propanedinitrile; .	3111-61-3		1g	€769.30	2024-08-02